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Compound Name:

Technical Guide: 1-Chloro-6-
methoxyisoquinolin-4-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 1-Chloro-6-methoxyisoquinolin-
4-ol, a heterocyclic organic compound of interest in medicinal chemistry and drug discovery.
Due to the limited availability of detailed experimental data for this specific isomer in peer-
reviewed literature, this guide also includes information on the closely related isomer, 1-chloro-
6-methoxyisoquinolin-3-ol, to provide valuable context and representative experimental
methodologies.

Chemical Identity
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Property Value Reference

1-chloro-6-methoxyisoquinolin-

IUPAC Name [1]
4-0l
CAS Number 1408291-40-6 [1]
Molecular Formula C10HsCINO2
Molecular Weight 209.63 g/mol
1-CHLORO-6-
METHOXYISOQUINOLIN-4-
Synonyms OL, SCHEMBL13729538, [1]
ZINC95642984,
AKOS027251850

Experimental Data

A thorough search of scientific literature did not yield specific experimental data such as NMR,
mass spectrometry, or detailed biological activity for 1-Chloro-6-methoxyisoquinolin-4-ol.
The compound is available from several commercial suppliers, including AiFChem, Ambeed,
and BLD Pharmatech.[1] Researchers interested in this compound are advised to obtain
technical data sheets from these suppliers or perform their own characterization.

As a reference for researchers working with this class of compounds, the following section
details the synthesis and characterization of the closely related isomer, 1-chloro-6-methoxy-
isoquinolin-3-ol.

Representative Experimental Protocol: Synthesis of
1-chloro-6-methoxy-isoquinolin-3-ol

An improved and efficient synthesis for 1-chloro-6-methoxy-isoquinolin-3-ol has been reported,
which avoids hazardous reagents and offers a good overall yield. The synthetic pathway
involves the carboxylation of 4-methoxy-2-methylbenzonitrile, conversion to the corresponding
acid chloride, and subsequent acid-promoted cyclization.

Experimental Workflow for the Synthesis of 1-chloro-6-methoxy-isoquinolin-3-ol
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Caption: Synthetic workflow for 1-chloro-6-methoxy-isoquinolin-3-ol.

Characterization Data for Derivatives of 1-chloro-6-
methoxy-isoquinolin-3-ol

The following table summarizes the characterization data for various ether derivatives
synthesized from 1-chloro-6-methoxy-isoquinolin-3-ol.
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Alkylating/Arylatin

Compound Yield (%) Melting Point (°C)
g Agent
1-Chloro-3,6- o
) ) o Methyl iodide 77 135.1-136.5
dimethoxyisoquinoline
1-Chloro-3-
iSopropoxy-6- Isopropyl iodide 70 78.0-78.5

methoxy-isoquinoline

3-(Benzyloxy)-1-
chloro-6- Benzyl bromide 87 116.8-117.5
methoxyisoquinoline

1-Chloro-3-
(cyclopentyloxy)-6- Cyclopentyl iodide 79 86.0-87.5
methoxyisoquinoline

4-(2-(1-Chloro-6- 4-(2-
methoxyisoquinolin-3-  Chloroethyl)morpholin 65 73.2-73.5
yloxy)ethyl)morpholine e hydrochloride

Signaling Pathways and Biological Activity

Currently, there is no publicly available information regarding the specific signaling pathways
modulated by or the biological activities of 1-Chloro-6-methoxyisoquinolin-4-ol. Research
into the biological effects of this compound represents an open area for investigation. The
broader class of isoquinolines is known to exhibit a wide range of biological activities, and this
particular derivative may hold potential for further exploration in drug discovery programs.

Conclusion

This technical guide provides the key chemical identifiers for 1-Chloro-6-methoxyisoquinolin-
4-ol. While detailed experimental data for this specific molecule is scarce in the public domain,
this guide offers a representative synthetic protocol and characterization data for a closely
related isomer to aid researchers in this field. Further investigation is required to elucidate the
synthesis, properties, and biological activity of 1-Chloro-6-methoxyisoquinolin-4-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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